Cas no 2172390-87-1 (1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one
• CAS No: 2172390-87-1
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD31807155
• CID: 5193999
• PubChem ID: 154562070
• Update Time: 2025-10-28

1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenyl]-
• 1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one

• MDL： MFCD31807155
• Inchi： 1S/C12H11BrN2O/c1-8-6-15(7-14-8)12-4-3-10(9(2)16)5-11(12)13/h3-7H,1-2H3
• InChI Key： FJISRSFHBVCRNI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2C=NC(C)=C2)C(Br)=C1)C

Additional information on 1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenylethan-1-one

Introduction to 1-3-Bromo-4-(4-Methyl-1H-Imidazol-1-Yl)Phenyl Ethanone (CAS No: 2172390-87-1)

The compound 1-3-bromo-4-(4-methyl-1H-imidazol-1-yl)phenyl ethanone (CAS No: 2172390-87-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug design, catalysis, and advanced materials synthesis. The molecule consists of a bromine atom attached to a phenyl ring, which is further substituted with an imidazole group and a ketone functional group. This combination of functional groups imparts the compound with distinctive chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1H-imidazole derivatives, making this compound more accessible for research and industrial applications. The imidazole ring, a heterocyclic structure, is known for its aromaticity and ability to act as a coordinating ligand in transition metal complexes. This property has been exploited in the development of novel catalysts for organic transformations, such as cross-coupling reactions and enantioselective syntheses.

In the context of drug discovery, bromo-substituted phenyl ketones have shown promise as potential leads for anti-cancer and anti-inflammatory agents. The bromine atom introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring, enhancing bioavailability and pharmacokinetic profiles. Furthermore, the presence of the imidazole group allows for additional functionalization, enabling the design of multi-target drugs with enhanced therapeutic efficacy.

From a materials science perspective, phenylethanone derivatives have been explored as precursors for the synthesis of advanced polymers and organic semiconductors. The ketone group serves as a reactive site for polymerization reactions, while the aromatic system contributes to the optical and electronic properties of the resulting materials. Recent studies have demonstrated that incorporating imidazole moieties into polymer backbones can significantly improve their thermal stability and mechanical strength.

The synthesis of CAS No: 2172390-87-1 typically involves multi-step processes that combine nucleophilic aromatic substitution with imidazole formation. Researchers have optimized these protocols to achieve high yields and selectivity, often employing microwave-assisted techniques or continuous-flow reactors to enhance reaction efficiency. These advancements underscore the importance of sustainable chemistry practices in modern organic synthesis.

In conclusion, 1-3-bromo-4-(4-methyl-1H-imidazol-1-yphenyl ethanone (CAS No: 217239087) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing chemical research and industrial innovation.